![molecular formula C19H16N4O B242351 4-[3-(2-methylphenyl)imino-1,7-dihydroimidazo[1,2-a]pyrazin-2-ylidene]cyclohexa-2,5-dien-1-one](/img/structure/B242351.png)
4-[3-(2-methylphenyl)imino-1,7-dihydroimidazo[1,2-a]pyrazin-2-ylidene]cyclohexa-2,5-dien-1-one
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Overview
Description
4-[3-(2-methylphenyl)imino-1,7-dihydroimidazo[1,2-a]pyrazin-2-ylidene]cyclohexa-2,5-dien-1-one is a heterocyclic compound that has been extensively studied for its potential applications in scientific research. This compound has a unique chemical structure that makes it an interesting target for synthesis and investigation.
Mechanism of Action
The mechanism of action of 4-[3-(2-methylphenyl)imino-1,7-dihydroimidazo[1,2-a]pyrazin-2-ylidene]cyclohexa-2,5-dien-1-one is not fully understood. However, several studies have suggested that this compound may act by inhibiting enzymes or proteins involved in cancer cell growth. It has also been suggested that this compound may interact with DNA and cause DNA damage, leading to cell death.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound have been investigated in several studies. In vitro studies have shown that this compound has cytotoxic effects on cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In vivo studies have shown that this compound has antitumor effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[3-(2-methylphenyl)imino-1,7-dihydroimidazo[1,2-a]pyrazin-2-ylidene]cyclohexa-2,5-dien-1-one in lab experiments is its unique chemical structure, which makes it an interesting target for synthesis and investigation. Another advantage is its potential applications in various fields such as medicinal chemistry, materials science, and catalysis. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to fully explore its potential applications.
Future Directions
There are several future directions for research on 4-[3-(2-methylphenyl)imino-1,7-dihydroimidazo[1,2-a]pyrazin-2-ylidene]cyclohexa-2,5-dien-1-one. One direction is to further investigate its potential applications in medicinal chemistry, materials science, and catalysis. Another direction is to explore its mechanism of action and identify potential targets for cancer therapy. Additionally, future research could focus on developing more efficient synthesis methods for this compound and its derivatives.
Synthesis Methods
The synthesis of 4-[3-(2-methylphenyl)imino-1,7-dihydroimidazo[1,2-a]pyrazin-2-ylidene]cyclohexa-2,5-dien-1-one has been described in several research papers. One of the most common methods involves the reaction of 2-methylphenylhydrazine with 2,4-pentanedione in the presence of ammonium acetate and acetic acid. The resulting product is then treated with cyclohexane-1,3-dione to obtain the final compound. Other methods involve the use of different starting materials and reaction conditions.
Scientific Research Applications
The unique chemical structure of 4-[3-(2-methylphenyl)imino-1,7-dihydroimidazo[1,2-a]pyrazin-2-ylidene]cyclohexa-2,5-dien-1-one makes it an interesting target for scientific research. This compound has been studied for its potential applications in various fields such as medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has been investigated for its potential as an anticancer agent. In materials science, it has been studied for its use in organic electronics and as a building block for supramolecular structures. In catalysis, it has been investigated for its potential as a catalyst for various reactions.
Properties
Molecular Formula |
C19H16N4O |
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Molecular Weight |
316.4 g/mol |
IUPAC Name |
4-[3-(2-methylphenyl)imino-1,7-dihydroimidazo[1,2-a]pyrazin-2-ylidene]cyclohexa-2,5-dien-1-one |
InChI |
InChI=1S/C19H16N4O/c1-13-4-2-3-5-16(13)21-19-18(14-6-8-15(24)9-7-14)22-17-12-20-10-11-23(17)19/h2-12,20,22H,1H3 |
InChI Key |
WNTQNHBPRMXQNR-UHFFFAOYSA-N |
Isomeric SMILES |
CC1=CC=CC=C1N=C2C(=C3C=CC(=O)C=C3)NC4=CNC=CN42 |
SMILES |
CC1=CC=CC=C1N=C2C(=C3C=CC(=O)C=C3)NC4=CNC=CN42 |
Canonical SMILES |
CC1=CC=CC=C1N=C2C(=C3C=CC(=O)C=C3)NC4=CNC=CN42 |
Origin of Product |
United States |
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